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Compound of Interest

Compound Name:
1-Amino-2-propanethiol

hydrochloride

Cat. No.: B1267210 Get Quote

CAS Number: 4146-16-1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Amino-2-propanethiol
hydrochloride, a bifunctional organic compound containing both an amino and a thiol group.

Due to the limited availability of specific experimental data for this particular molecule in

publicly accessible literature, this guide combines the available data with a broader discussion

of the chemical class of aminothiols to provide a thorough understanding of its potential

properties and applications.

Chemical and Physical Properties
1-Amino-2-propanethiol hydrochloride is a hydrochloride salt of 1-Amino-2-propanethiol.

The presence of both a primary amine and a thiol group makes it a versatile building block in

chemical synthesis. The quantitative data available for this compound are summarized in the

table below.
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Property Value Source

Molecular Formula C₃H₁₀ClNS PubChem[1]

Molecular Weight 127.64 g/mol PubChem[1]

IUPAC Name
1-aminopropane-2-

thiol;hydrochloride
PubChem[1]

CAS Number 4146-16-1 PubChem[1]

Appearance Solid (predicted)

Solubility
Expected to be soluble in

water

Synthesis and Reactivity
While specific, detailed synthesis protocols for 1-Amino-2-propanethiol hydrochloride are

not readily available in peer-reviewed literature, the synthesis of β-amino thiols, in general, can

be achieved through several established methodologies. A common approach involves the

ring-opening of aziridines with a sulfur nucleophile.

A generalized synthetic workflow is depicted below:
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General Synthesis of a β-Amino Thiol
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A generalized synthetic pathway for 1-Amino-2-propanethiol hydrochloride.

The reactivity of 1-Amino-2-propanethiol hydrochloride is dictated by its two functional

groups: the primary amine and the thiol.

Amine Group: The primary amine is nucleophilic and can participate in a variety of reactions,

including acylation, alkylation, and Schiff base formation.

Thiol Group: The thiol group is also nucleophilic and is readily oxidized. It can undergo

alkylation, addition to electrophilic double bonds (Michael addition), and form disulfide bonds

upon oxidation. The reactivity of the thiol group is pH-dependent, with the thiolate anion

being the more potent nucleophile.
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Potential Applications in Research and Drug
Development
While specific applications of 1-Amino-2-propanethiol hydrochloride in drug development

are not documented, the broader class of aminothiols is of significant interest in medicinal

chemistry and materials science.

3.1. Antioxidant and Radioprotective Properties

Aminothiols are known for their antioxidant properties.[2][3] The thiol group can act as a

scavenger of reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

This is a key mechanism of action for many radioprotective agents, which are compounds that

reduce the damage to cells and tissues caused by ionizing radiation.[4][5] The general

mechanism involves the aminothiol donating a hydrogen atom to a free radical, thus

neutralizing it.

Antioxidant Mechanism of an Aminothiol
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General antioxidant mechanism of aminothiols.

3.2. Building Block for Bioactive Molecules

The bifunctional nature of 1-Amino-2-propanethiol hydrochloride makes it a useful building

block for the synthesis of more complex molecules with potential biological activity. The amine
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and thiol groups can be selectively modified to introduce other functionalities or to link the

molecule to other scaffolds. For instance, aminothiols can be used in the synthesis of chelating

agents, enzyme inhibitors, and as components of peptidomimetics.[6][7]

Experimental Protocols
Due to the lack of specific experimental protocols for 1-Amino-2-propanethiol hydrochloride,

a general protocol for a common reaction of aminothiols, the Michael addition to an α,β-

unsaturated carbonyl compound, is provided below as a representative example.

General Protocol for Michael Addition of an Aminothiol

Dissolution: Dissolve the α,β-unsaturated carbonyl compound (1 equivalent) in a suitable

solvent such as ethanol or methanol in a round-bottom flask equipped with a magnetic

stirrer.

Addition of Aminothiol: To the stirred solution, add 1-Amino-2-propanethiol hydrochloride
(1.1 equivalents).

Base Addition: Add a non-nucleophilic base, such as triethylamine (1.2 equivalents), to

deprotonate the hydrochloride salt and catalyze the reaction.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or liquid chromatography-mass spectrometry (LC-MS).

Work-up: Once the reaction is complete, concentrate the reaction mixture under reduced

pressure. Redissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with

water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

Purify the crude product by column chromatography on silica gel to obtain the desired

adduct.

Safety and Handling
Hazard Identification:

Causes skin irritation (H315).[1]
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Causes serious eye irritation (H319).[1]

May cause respiratory irritation (H335).[1]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[8]

Handling: Use only in a well-ventilated area or under a chemical fume hood. Avoid breathing

dust, fumes, gas, mist, vapors, or spray.[8]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[9]

First Aid:

In case of skin contact: Wash off with plenty of water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

If inhaled: Remove person to fresh air and keep comfortable for breathing.

If swallowed: Rinse mouth. Do NOT induce vomiting.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
1-Amino-2-propanethiol hydrochloride is a chemical compound with potential utility in

various fields of chemical research, particularly as a building block for more complex molecules

and as a potential antioxidant. While specific data on its applications are scarce, its structural

similarity to other well-studied aminothiols suggests a range of possible activities and uses.

Further research is needed to fully elucidate the properties and potential applications of this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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